Cas no 1197-20-2 (1,2-Propanedione,1-(5-methyl-2-furanyl)-)
1197-20-2 structure
Product Name:1,2-Propanedione,1-(5-methyl-2-furanyl)-
1,2-Propanedione,1-(5-methyl-2-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanedione,1-(5-methyl-2-furanyl)-
- 1-(5-methyl-2-furyl)propane-1,2-dione
- 1-(5-methylfuran-2-yl)propane-1,2-dione
- 1-(5-Methyl-2-furanyl)-1,2-propanedione
- DTXSID10152549
- 1197-20-2
- 1-(5-methyl-2-furyI)-1,2-propanedione
- 1,2-Propanedione, 1-(5-methyl-2-furanyl)-
- 1R75B93FCI
- CSILYJHAPLAXTQ-UHFFFAOYSA-N
- NS00023875
- 1,2-PROPANEDIONE, 1-(5-METHYL-2-FURYL)-
- 1-(5-methyluran-2-yl)propane-1,2-dione
- CHEBI:173649
- EINECS 214-820-3
- UNII-1R75B93FCI
- SCHEMBL11539386
- Q27252790
-
- Inchi: 1S/C8H8O3/c1-5-3-4-7(11-5)8(10)6(2)9/h3-4H,1-2H3
- InChI Key: CSILYJHAPLAXTQ-UHFFFAOYSA-N
- SMILES: O1C(C)=CC=C1C(C(C)=O)=O
Computed Properties
- Exact Mass: 152.04734
- Monoisotopic Mass: 152.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: 1.1
- Topological Polar Surface Area: 47.3A^2
Experimental Properties
- Density: 1.138
- Boiling Point: 231.3°Cat760mmHg
- Flash Point: 99°C
- Refractive Index: 1.481
- PSA: 47.28
1,2-Propanedione,1-(5-methyl-2-furanyl)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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